Cas no 204863-51-4 (Benzoic acid, 4-[(2-ethoxy-2-oxoethyl)thio]-3-nitro-)

• Product Name: Benzoic acid, 4-[(2-ethoxy-2-oxoethyl)thio]-3-nitro-
• CAS No: 204863-51-4
• MF: C₁₁H₁₁NO₆S
• MW: 285.27314209938
• CID: 1394176
• PubChem ID: 3490942
• Update Time: 2025-05-20

Benzoic acid, 4-[(2-ethoxy-2-oxoethyl)thio]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2-ethoxy-2-oxoethyl)thio]-3-nitro-
• 4-((2-Ethoxy-2-oxoethyl)thio)-3-nitrobenzoic acid
• 4-[(2-ETHOXY-2-OXOETHYL)SULFANYL]-3-NITROBENZOIC ACID
• AKOS002111387
• SR-01000576040
• SCHEMBL5913254
• EU-0029438
• Oprea1_192399
• MFCD02936794
• E72731
• 4-ethoxycarbonylmethylsulfanyl-3-nitrobenzoic acid
• SR-01000576040-1
• 204863-51-4
• starbld0005999
• 4-(2-ethoxy-2-oxoethyl)sulfanyl-3-nitrobenzoic acid

• Inchi： 1S/C11H11NO6S/c1-2-18-10(13)6-19-9-4-3-7(11(14)15)5-8(9)12(16)17/h3-5H,2,6H2,1H3,(H,14,15)
• InChI Key： JFFSVJCOFFOCKB-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1C=CC(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 285.03073
• Monoisotopic Mass: 285.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 106.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Benzoic acid, 4-[(2-ethoxy-2-oxoethyl)thio]-3-nitro-

Benzoic Acid, 4-[(2-Ethoxy-2-Oxoethyl)Thio]-3-Nitro-

Benzoic acid, 4-[(2-ethoxy-2-oxoethyl)thio]-3-nitro-, also known by its CAS number CAS No: 204863-51-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid backbone with a thioether group and a nitro substituent. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The molecular structure of Benzoic acid, 4-[(2-ethoxy-2-oxoethyl)thio]-3-nitro- consists of a benzene ring with three substituents: a carboxylic acid group (-COOH), a thioether group (-S-C-O), and a nitro group (-NO₂). The arrangement of these groups on the benzene ring significantly influences the compound's reactivity and stability. Recent studies have highlighted the potential of this compound in drug design, particularly in the development of anti-inflammatory and anticancer agents.

In terms of physical properties, Benzoic acid, 4-[(2-ethoxy-2-oxyethyl)thio]-3-nitro- exhibits a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various synthetic reactions, including nucleophilic substitution and condensation reactions.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided deeper insights into its electronic structure and reactivity patterns. For instance, the nitro group's electron-withdrawing effect has been shown to enhance the acidity of the carboxylic acid group, making it more reactive in certain chemical transformations.

The application of Benzoic acid, 4-(etc.) extends beyond pharmaceuticals. It has also been explored in the development of advanced materials, such as polymers and coatings, where its thioether group contributes to improved thermal stability and mechanical properties. Furthermore, its ability to act as a precursor for other complex molecules has made it an essential building block in organic synthesis.

In conclusion, Benzoic acid, 4-(etc.), with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As new studies emerge, its potential for innovative uses in medicine and materials science is expected to grow significantly.